1-(1-Phenylbut-1-en-1-yl)pyrrolidine

• CAS No.: 67174-30-5
• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 1-(1-phenylbut-1-enyl)pyrrolidine
• InChI: InChI=1S/C14H19N/c1-2-8-14(15-11-6-7-12-15)13-9-4-3-5-10-13/h3-5,8-10H,2,6-7,11-12H2,1H3
• InChI Key: GLNVZYIDKFKFBT-UHFFFAOYSA-N
• Canonical SMILES: CCC=C(C1=CC=CC=C1)N2CCCC2

Description

1-(1-Phenylbut-1-en-1-yl)pyrrolidine is a useful research compound. Its molecular formula is C14H19N and its molecular weight is 201.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of toluene, 4.44 g of n-butyrophenone, 6.40 g of pyrrolidine and 0.43 g of boron trifluoride etherate were dissolved. The mixture was refluxed for 47 hours using a Cope water separator and molecular sieve 4A as the dehydrating agent. After having distilled out the solvent under a reduced pressure, the residue was subjected to a distillation under a reduced pressure to obtain the desired enamine as a pale yellowish oil (yield: 4.66 g, 77%).